Cas no 1306602-98-1 (1,2,4-Triazolo[4,3-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-3-(1-methylethyl)-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-3-(1-methylethyl)-
• CAS No: 1306602-98-1
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5178342
• Update Time: 2025-07-14

1,2,4-Triazolo[4,3-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• [3-(propan-2-yl)-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyridin-6-yl]methanamine
• (3-propan-2-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-yl)methanamine
• (3-Isopropyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-6-yl)methanamine
• 5,6,7,8-Tetrahydro-3-(1-methylethyl)-1,2,4-triazolo[4,3-a]pyridine-6-methanamine
• 1,2,4-Triazolo[4,3-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-3-(1-methylethyl)-

• Inchi： 1S/C10H18N4/c1-7(2)10-13-12-9-4-3-8(5-11)6-14(9)10/h7-8H,3-6,11H2,1-2H3
• InChI Key： PLXPNPKALDBHON-UHFFFAOYSA-N
• SMILES： N12C(C(C)C)=NN=C1CCC(CN)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 0.3
• Topological Polar Surface Area: 56.7

Additional information on 1,2,4-Triazolo[4,3-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-3-(1-methylethyl)-

Comprehensive Analysis of 1,2,4-Triazolo[4,3-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-3-(1-methylethyl)- (CAS No. 1306602-98-1)

The compound 1,2,4-Triazolo[4,3-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-3-(1-methylethyl)- (CAS No. 1306602-98-1) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused triazolo-pyridine core and a tetrahydro modification, makes it a valuable scaffold for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting central nervous system (CNS) disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for novel heterocyclic compounds like 1,2,4-Triazolo[4,3-a]pyridine derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the methanamine group and the isopropyl substituent at the 3-position enhances its binding affinity to biological targets, particularly G-protein-coupled receptors (GPCRs) and kinases. These properties have sparked interest in its use for developing small-molecule inhibitors, a hot topic in oncology and immunology research.

The synthetic route for CAS No. 1306602-98-1 often involves multi-step reactions, including cyclization and reductive amination, which are widely discussed in organic chemistry forums. Its logP and solubility profiles suggest moderate bioavailability, making it a candidate for oral drug formulations. This aligns with the growing focus on drug delivery optimization, a frequently searched topic in pharmaceutical sciences.

From an industrial perspective, 5,6,7,8-tetrahydro-3-(1-methylethyl)-1,2,4-Triazolo[4,3-a]pyridine-6-methanamine is also explored for its potential in crop protection chemicals. Its structural similarity to known agrochemical actives has led to investigations into its efficacy against plant pathogens, addressing the global demand for sustainable agriculture solutions. This application resonates with current discussions on food security and green chemistry.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques frequently queried by synthetic chemists. Stability studies under varying pH and temperature conditions are crucial for its formulation development, another trending subject in preclinical research circles. The compound’s patent landscape is also under scrutiny, as intellectual property searches for triazolo-pyridine derivatives have increased by 40% since 2022.

In conclusion, CAS No. 1306602-98-1 represents a promising intersection of medicinal chemistry and material science, with its applications spanning from biopharmaceuticals to smart agrochemicals. Its relevance to cutting-edge research areas like AI-driven drug discovery and bioisosteric replacement strategies ensures its continued prominence in scientific literature and industry pipelines.